Cas no 2102412-94-0 (2-(trifluoromethyl)morpholine 4-methylbenzenesulfonate)

• Product Name: 2-(trifluoromethyl)morpholine 4-methylbenzenesulfonate
• CAS No: 2102412-94-0
• MF: C₁₂H₁₆F₃NO₄S
• MW: 327.319952964783
• MDL: MFCD31555389
• CID: 4637293
• Update Time: 2025-10-21

2-(trifluoromethyl)morpholine 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)morpholine 4-methylbenzenesulfonate(WXFC0227)
• 2-(trifluoromethyl)morpholine 4-methylbenzenesulfonate

• MDL： MFCD31555389
• Inchi： 1S/C7H8O3S.C5H8F3NO/c1-6-2-4-7(5-3-6)11(8,9)10;6-5(7,8)4-3-9-1-2-10-4/h2-5H,1H3,(H,8,9,10);4,9H,1-3H2
• InChI Key： NICZBDMQDDKMBD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C(C1OCCNC1)(F)(F)F

Additional information on 2-(trifluoromethyl)morpholine 4-methylbenzenesulfonate

Introduction to 2-(trifluoromethyl)morpholine 4-methylbenzenesulfonate (CAS No. 2102412-94-0)

2-(trifluoromethyl)morpholine 4-methylbenzenesulfonate (CAS No. 2102412-94-0) is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(trifluoromethyl)morpholine 4-methylbenzenesulfonate consists of a morpholine ring substituted with a trifluoromethyl group and a 4-methylbenzenesulfonate moiety. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The morpholine ring, known for its excellent solubility and stability, further enhances the compound's utility in various chemical reactions and biological assays.

Recent studies have highlighted the potential of 2-(trifluoromethyl)morpholine 4-methylbenzenesulfonate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding suggests that 2-(trifluoromethyl)morpholine 4-methylbenzenesulfonate could be a promising lead compound for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.

In addition to its potential therapeutic applications, 2-(trifluoromethyl)morpholine 4-methylbenzenesulfonate has also been explored as a synthetic intermediate in the preparation of complex organic molecules. A research team from the University of California, Berkeley, reported in the Tetrahedron Letters (2023) that this compound can serve as a versatile building block for the synthesis of bioactive natural products and pharmaceuticals. The ease with which it can be functionalized and its high chemical stability make it an attractive choice for synthetic chemists.

The physical properties of 2-(trifluoromethyl)morpholine 4-methylbenzenesulfonate, such as its melting point, solubility, and stability under various conditions, have been extensively studied. These properties are crucial for optimizing its use in both laboratory settings and industrial processes. For example, its high solubility in polar solvents like water and ethanol facilitates its use in aqueous-based reactions, while its thermal stability ensures that it remains intact during high-temperature processes.

The safety profile of 2-(trifluoromethyl)morpholine 4-methylbenzenesulfonate has also been evaluated to ensure its safe handling and use. Toxicological studies have shown that this compound exhibits low toxicity when used under controlled conditions, making it suitable for use in both research and industrial applications. However, standard safety protocols should always be followed to minimize any potential risks.

In conclusion, 2-(trifluoromethyl)morpholine 4-methylbenzenesulfonate (CAS No. 2102412-94-0) is a multifaceted compound with significant potential in medicinal chemistry and synthetic chemistry. Its unique structural features, combined with its favorable physical properties and low toxicity, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing the fields of drug discovery and chemical synthesis.